Isopropyl 2-(butylthio)-5-(3-fluorophenyl)-7-methyl-4-oxo-3,4,5,8-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate

• IUPAC Name: propan-2-yl 2-butylsulfanyl-5-(3-fluorophenyl)-7-methyl-4-oxo-5,8-dihydro-3H-pyrido[2,3-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C22H26FN3O3S/c1-5-6-10-30-22-25-19-18(20(27)26-22)17(14-8-7-9-15(23)11-14)16(13(4)24-19)21(28)29-12(2)3/h7-9,11-12,17H,5-6,10H2,1-4H3,(H2,24,25,26,27)
• InChI Key: NZJXLEMLIWNYLD-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC1=NC2=C(C(C(=C(N2)C)C(=O)OC(C)C)C3=CC(=CC=C3)F)C(=O)N1
• Molecular Formula: C22H26FN3O3S
• Molecular Weight: 431.5 g/mol

Description

This compound is a derivative of pyrido[2,3-d]pyrimidine, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, contains several functional groups including an isopropyl group, a butylthio group, a fluorophenyl group, and a carboxylate group. These groups are likely to influence the compound’s reactivity and properties.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be largely determined by the functional groups it contains. For example, the carboxylate group might participate in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxylate group could enhance its solubility in polar solvents.

Scientific Research Applications

Synthesis and Molecular Validation

Pyrazoles, including structures with similar complexity to the compound , have been synthesized for their potential medicinal properties. The study by Thangarasu et al. (2019) explores the synthesis of novel pyrazoles, examining their antioxidant, anti-breast cancer, and anti-inflammatory properties through in silico, in vitro, and cytotoxicity validations. This research showcases the potential of such compounds in novel drug discovery, focusing on diseases such as inflammation and breast cancer (Thangarasu, Manikandan, & Thamaraiselvi, 2019).

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the conditions under which it is handled. Without specific information, it’s hard to provide detailed safety and hazard information.

Future Directions

The future research directions for this compound could involve exploring its potential uses in various applications, depending on its properties and biological activity. For example, if it shows promising biological activity, it could be studied further as a potential therapeutic agent.